Cas no 14646-04-9 (2-Aminoethyl dipropan-2-yl phosphate)

2-Aminoethyl dipropan-2-yl phosphate structure
14646-04-9 structure
Product Name:2-Aminoethyl dipropan-2-yl phosphate
CAS No:14646-04-9
MF:C8H20NO4P
MW:225.222463607788
CID:2778129
Update Time:2024-03-01

2-Aminoethyl dipropan-2-yl phosphate Chemical and Physical Properties

Names and Identifiers

    • 2-Aminoethyl dipropan-2-yl phosphate
    • Inchi: 1S/C8H20NO4P/c1-7(2)12-14(10,11-6-5-9)13-8(3)4/h7-8H,5-6,9H2,1-4H3
    • InChI Key: FALCJPBPNAXPIE-UHFFFAOYSA-N
    • SMILES: P(=O)(OCCN)(OC(C)C)OC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 182
  • XLogP3: 0.2
  • Topological Polar Surface Area: 70.8
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd